Cas no 953732-68-8 (2H,4H,5H,6H-pyrrolo3,4-cpyrazol-3-amine)
2H,4H,5H,6H-pyrrolo3,4-cpyrazol-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 1,4,5,6-tetrahydro-Pyrrolo[3,4-c]pyrazol-3-amine
- 1,4,5,6-Tetrahydropyrrolo[3,4-c]pyrazol-3-amine
- 2H,4H,5H,6H-pyrrolo3,4-cpyrazol-3-amine
-
- Inchi: 1S/C5H8N4/c6-5-3-1-7-2-4(3)8-9-5/h7H,1-2H2,(H3,6,8,9)
- InChI Key: KVRUYJRLTMIRKL-UHFFFAOYSA-N
- SMILES: N1CC2=C(C(N)=NN2)C1
Computed Properties
- Exact Mass: 124.07500
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
Experimental Properties
- PSA: 67.46000
- LogP: -0.14600
2H,4H,5H,6H-pyrrolo3,4-cpyrazol-3-amine Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2H,4H,5H,6H-pyrrolo3,4-cpyrazol-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T843272-100mg |
1,4,5,6-Tetrahydropyrrolo[3,4-c]pyrazol-3-amine |
953732-68-8 | 97% | 100mg |
¥871.00 | 2022-09-28 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T80180-25mg |
1,4,5,6-Tetrahydropyrrolo[3,4-c]pyrazol-3-amine |
953732-68-8 | - | 25mg |
¥518.0 | 2023-09-06 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T80180-100mg |
1,4,5,6-Tetrahydropyrrolo[3,4-c]pyrazol-3-amine |
953732-68-8 | - | 100mg |
¥1248.0 | 2023-09-06 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T843272-25mg |
1,4,5,6-Tetrahydropyrrolo[3,4-c]pyrazol-3-amine |
953732-68-8 | 97% | 25mg |
¥361.00 | 2022-09-28 | |
| Chemenu | CM126548-1g |
1,4,5,6-tetrahydropyrrolo[3,4-c]pyrazol-3-amine |
953732-68-8 | 95+% | 1g |
$3500 | 2021-08-05 | |
| Chemenu | CM126548-1g |
1,4,5,6-tetrahydropyrrolo[3,4-c]pyrazol-3-amine |
953732-68-8 | 95%+ | 1g |
$2692 | 2024-07-18 | |
| Enamine | EN300-1698706-0.05g |
2H,4H,5H,6H-pyrrolo[3,4-c]pyrazol-3-amine |
953732-68-8 | 0.05g |
$438.0 | 2023-09-20 | ||
| Enamine | EN300-1698706-0.1g |
2H,4H,5H,6H-pyrrolo[3,4-c]pyrazol-3-amine |
953732-68-8 | 0.1g |
$458.0 | 2023-09-20 | ||
| Enamine | EN300-1698706-0.25g |
2H,4H,5H,6H-pyrrolo[3,4-c]pyrazol-3-amine |
953732-68-8 | 0.25g |
$479.0 | 2023-09-20 | ||
| Enamine | EN300-1698706-0.5g |
2H,4H,5H,6H-pyrrolo[3,4-c]pyrazol-3-amine |
953732-68-8 | 0.5g |
$500.0 | 2023-09-20 |
2H,4H,5H,6H-pyrrolo3,4-cpyrazol-3-amine Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on 2H,4H,5H,6H-pyrrolo3,4-cpyrazol-3-amine
Introduction to 2H,4H,5H,6H-pyrrolo[3,4-c]pyrazol-3-amine (CAS No. 953732-68-8)
2H,4H,5H,6H-pyrrolo[3,4-c]pyrazol-3-amine (CAS No. 953732-68-8) is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrrolopyrazoles, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.
The chemical structure of 2H,4H,5H,6H-pyrrolo[3,4-c]pyrazol-3-amine is characterized by a fused ring system consisting of a pyrrole and a pyrazole ring. The presence of these rings imparts significant stability and reactivity to the molecule, making it an attractive scaffold for the design and synthesis of novel bioactive compounds. Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound through various methodologies, including palladium-catalyzed coupling reactions and multicomponent reactions.
In the context of medicinal chemistry, 2H,4H,5H,6H-pyrrolo[3,4-c]pyrazol-3-amine has been extensively studied for its potential as a lead compound in drug discovery. One of the key areas of research has been its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that 2H,4H,5H,6H-pyrrolo[3,4-c]pyrazol-3-amine may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Beyond its anti-inflammatory effects, 2H,4H,5H,6H-pyrrolo[3,4-c]pyrazol-3-amine has also demonstrated promising antiviral activity. Research has indicated that this compound can inhibit the replication of several viruses, including influenza A virus and hepatitis C virus. The mechanism of action is thought to involve the modulation of viral protein expression and the disruption of viral replication cycles. These findings highlight the potential of 2H,4H,5H,6H-pyrrolo[3,4-c]pyrazol-3-amine as a broad-spectrum antiviral agent.
In addition to its anti-inflammatory and antiviral properties, 2H,4H,5H,6H-pyrrolo[3,4-c]pyrazol-3-amine has shown significant anticancer activity in preclinical studies. It has been reported to induce apoptosis in various cancer cell lines by targeting key signaling pathways involved in cell survival and proliferation. For instance, this compound has been found to inhibit the PI3K/AKT/mTOR pathway in breast cancer cells and suppress the Wnt/β-catenin pathway in colorectal cancer cells. These findings suggest that 2H,4H,5H,6H-pyrrolo[3,4-c]pyrazol-3-amine may have therapeutic potential in cancer treatment.
The pharmacokinetic properties of 2H,4H,5H,6H-pyrrolo[3,4-c]pyrazol-3-amine have also been investigated to assess its suitability as a drug candidate. Studies have shown that this compound exhibits favorable oral bioavailability and metabolic stability. However, further optimization may be required to improve its pharmacokinetic profile for clinical applications.
In conclusion, 2H,4H,5H,6H-pyrrolo[3,4-c]pyrazol-3-amine (CAS No. 953732-68-8) is a promising heterocyclic compound with a wide range of biological activities. Its unique structural features make it an attractive scaffold for the development of novel therapeutic agents. Ongoing research continues to explore its potential applications in treating inflammatory diseases, viral infections, and cancer. As our understanding of this compound deepens through further studies and clinical trials, 2H,4H,5H,6H-pyrrolo[3,4-c]pyrazol-3-amine may emerge as a valuable tool in modern medicine.
953732-68-8 (2H,4H,5H,6H-pyrrolo3,4-cpyrazol-3-amine) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)